Cas no 2228268-63-9 (3-amino-3-2-(propan-2-yl)-1,3-thiazol-5-ylpropanoic acid)

• Product Name: 3-amino-3-2-(propan-2-yl)-1,3-thiazol-5-ylpropanoic acid
• CAS No: 2228268-63-9
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 6341294
• PubChem ID: 165762678
• Update Time: 2025-05-23

3-amino-3-2-(propan-2-yl)-1,3-thiazol-5-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-2-(propan-2-yl)-1,3-thiazol-5-ylpropanoic acid
• EN300-1747876
• 3-amino-3-[2-(propan-2-yl)-1,3-thiazol-5-yl]propanoic acid
• 2228268-63-9

• Inchi： 1S/C9H14N2O2S/c1-5(2)9-11-4-7(14-9)6(10)3-8(12)13/h4-6H,3,10H2,1-2H3,(H,12,13)
• InChI Key： QVPRAYYCPFXHGF-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=NC=C1C(CC(=O)O)N

Computed Properties

• Exact Mass: 214.07759887g/mol
• Monoisotopic Mass: 214.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 104Ų

Additional information on 3-amino-3-2-(propan-2-yl)-1,3-thiazol-5-ylpropanoic acid

3-Amino-3-[2-(Propan-2-Yl)-1,3-Thiazol-5-Yl]Propanoic Acid: A Comprehensive Overview

3-Amino-3-[2-(Propan-2-Yl)-1,3-Thiazol-5-Yl]Propanoic Acid, also known by its CAS number 2228268639, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The structure of this compound is characterized by a thiazole ring system substituted with an amino group and a propanoic acid moiety, making it a unique molecule with promising therapeutic potential.

The synthesis of 3-amino-3-[2-(propan-2-yl)-1,3-thiazol-5-yl]propanoic acid involves a series of well-established organic reactions. The thiazole ring is typically formed through the cyclization of an appropriate thioamide or thiourea derivative under specific conditions. Subsequent modifications, such as alkylation or acylation, are employed to introduce the desired substituents. Recent advancements in catalytic methods have enabled the efficient and selective synthesis of this compound, contributing to its increased availability for research purposes.

One of the most notable applications of this compound lies in its potential as a building block for drug discovery. Thiazole derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, studies have shown that 3-amino derivatives can exhibit anti-inflammatory and antioxidant properties, making them valuable candidates for developing treatments for chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its pharmacological applications, 3-amino-3-[2-(propan-2-yi)-1,3-thiazol-s-yi]propanoic acid has also been explored in the field of materials science. Its unique chemical structure allows for the formation of stable metal complexes, which can be utilized in catalysis or as components in advanced materials. Recent research has highlighted its potential as a ligand in homogeneous catalysis, where it can facilitate various organic transformations with high efficiency and selectivity.

The biological evaluation of this compound has revealed intriguing insights into its mechanism of action. Preclinical studies have demonstrated that it can interact with key cellular pathways involved in inflammation and oxidative stress. Furthermore, its ability to cross the blood-brain barrier suggests that it may have applications in central nervous system disorders. These findings underscore the importance of continued research into the pharmacokinetics and toxicity profiles of this compound.

From an environmental perspective, the synthesis and application of thiazole derivatives raise important considerations regarding sustainability. Researchers are increasingly focusing on developing eco-friendly synthetic routes that minimize waste and reduce energy consumption. The use of renewable feedstocks and catalytic systems is expected to play a pivotal role in achieving these goals while maintaining the high quality standards required for pharmaceutical applications.

In conclusion, 3-amino-3-[2-(propan-s-yi)-1,s-thiazol-s-yi]propanoic acid represents a promising compound with multifaceted applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future research endeavors. As our understanding of this compound continues to grow, so too will its potential to contribute to groundbreaking discoveries in medicine and beyond.